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Compound of Interest

Compound Name: PF 02367982

Cat. No.: B1679669

Essential guidance for the safe and compliant disposal of the antineoplastic agent PF-
02367982, also known as Crizotinib, is critical for maintaining laboratory safety and
environmental protection. Researchers, scientists, and drug development professionals must
adhere to strict protocols to mitigate risks associated with this hazardous substance. This
document provides a comprehensive, step-by-step operational plan for the proper disposal of
PF-02367982, its contaminated materials, and packaging.

Hazard and Safety Overview

PF-02367982 (Crizotinib) is classified as a hazardous substance due to its antineoplastic
properties and its potential for causing genetic defects and allergic skin reactions.[1] It is also
very toxic to aquatic life, necessitating stringent measures to prevent its release into the
environment.[1][2] The transportation of this material is regulated, and it is classified as an
environmentally hazardous substance.[1][2]
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Hazard Classification Description UN Number

Acute Toxicity Harmful if swallowed. UN 3077

Causes serious eye irritation.

[1]

Serious Eye Damage/Irritation

May cause an allergic skin

Skin Sensitization )
reaction.[1]

Suspected of causing genetic

Germ Cell Mutagenicity
defects.[1]

Aquatic Hazard (Acute) Very toxic to aquatic life.[1][2]

Experimental Protocols: Disposal Procedures

The following step-by-step procedures are designed to ensure the safe handling and disposal
of PF-02367982 in a laboratory environment. These protocols are based on general guidelines
for hazardous and cytotoxic drug disposal and should be adapted to comply with all applicable
local, state, and federal regulations.[3][4][5]

1. Personal Protective Equipment (PPE) and Preparation:

» Before handling PF-02367982, ensure all personnel are equipped with appropriate PPE,
including:

o Two pairs of chemotherapy-rated gloves.[6]

o Adisposable gown.

o Safety goggles or a face shield.

o A NIOSH-approved respirator, especially when handling powders or creating aerosols.

o Prepare a designated area for waste segregation, clearly marking containers for different
waste streams.

2. Segregation of Waste:
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Proper segregation of waste at the point of generation is crucial.[5] Use distinct, clearly labeled
containers for each type of waste:

e PF-02367982 Grossly Contaminated Waste: This includes any remaining powder, solutions,
or heavily contaminated items (e.g., weigh boats, centrifuge tubes). This waste is considered
acutely toxic and must be disposed of as hazardous chemical waste.

o Trace Contaminated Sharps: Needles, syringes, and other sharps that have come into
contact with PF-02367982.

o Trace Contaminated Labware: Pipette tips, empty vials, flasks, and other labware with
minimal residual contamination.

o Contaminated PPE: Used gloves, gowns, and other disposable protective equipment.
3. Waste Containment and Labeling:
¢ Grossly Contaminated Waste:

o Collect in a designated, leak-proof, and sealable hazardous waste container.

o The container must be clearly labeled with "Hazardous Waste," the chemical name "PF-
02367982 (Crizotinib)," and the appropriate hazard symbols.

e Trace Contaminated Sharps:
o Place immediately into a puncture-resistant, chemotherapy-rated sharps container.[6]
o Label the container "Chemotherapy Sharps Waste" or "Cytotoxic Sharps."

e Trace Contaminated Labware and PPE:

o Collect in a designated yellow chemotherapy waste bag or a rigid, leak-proof container
clearly labeled "Trace Chemotherapy Waste" or "Cytotoxic Waste."[6]

4. Decontamination of Work Surfaces and Equipment:
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» All surfaces and non-disposable equipment that may have come into contact with PF-
02367982 must be decontaminated.

» Use a two-step cleaning process:

o Wipe down surfaces with a deactivating agent (e.g., a solution of sodium hypochlorite),
followed by a rinse with water.

o Clean with a detergent solution to remove any residue.
» Dispose of all cleaning materials (wipes, paper towels) as trace contaminated waste.
5. Final Disposal:

» All segregated waste streams must be disposed of through a licensed hazardous waste
disposal company.[4]

e Do not dispose of any PF-02367982 waste in the regular trash or down the drain.[1][5]
Improper disposal can lead to environmental contamination and significant legal penalties.[5]

e Hazardous waste pharmaceuticals are typically treated by incineration at a permitted facility.

[7]

Disposal Workflow Diagram
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Caption: Workflow for the proper segregation and disposal of PF-02367982 waste.

By implementing these procedures, laboratories can ensure the safe and compliant disposal of
PF-02367982, protecting both personnel and the environment. It is imperative to consult your
institution's Environmental Health and Safety (EHS) department for specific guidance and to
ensure adherence to all relevant regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Proper Disposal of PF-02367982 (Crizotinib) in a
Laboratory Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679669#pf-02367982-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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